Cas no 2229244-52-2 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine
• CAS No: 2229244-52-2
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5854389
• PubChem ID: 165694765
• Update Time: 2025-06-26

2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine
• [2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl](methyl)amine
• 2229244-52-2
• EN300-1991952

• Inchi： 1S/C7H12ClN3/c1-9-4-3-6-7(8)10-5-11(6)2/h5,9H,3-4H2,1-2H3
• InChI Key： QJCOOQIJCBABGF-UHFFFAOYSA-N
• SMILES： ClC1=C(CCNC)N(C)C=N1

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine

Professional Introduction to Compound with CAS No. 2229244-52-2 and Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine

Compound with the CAS number 2229244-52-2 and the product name 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including a chloro-substituted imidazole ring and an ethyl(methyl)amine moiety, makes it a promising candidate for further investigation.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in various biological processes. Its presence in the molecular structure of this compound suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The 4-chloro substituent on the imidazole ring introduces electrophilic characteristics, which can be exploited for further functionalization and derivatization. This feature is particularly valuable in the context of drug design, as it allows for the creation of more complex and tailored molecules.

Additionally, the ethyl(methyl)amine group contributes to the compound's overall reactivity and solubility properties. This moiety is commonly found in bioactive molecules and has been shown to enhance binding affinity to biological targets. The combination of these features makes 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The compound with CAS No. 2229244-52-2 fits well within this context, as its structural features are reminiscent of known bioactive molecules. For instance, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of a chloro substituent further enhances these properties by increasing the compound's ability to interact with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The imidazole ring has been shown to have neuroprotective effects in several preclinical studies. Moreover, the ethyl(methyl)amine group can be modified to improve pharmacokinetic properties, such as bioavailability and blood-brain barrier penetration. These characteristics make 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine a promising candidate for further exploration in this field.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecules. The structural features of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine suggest that it could interfere with key oncogenic pathways by inhibiting specific enzymes or receptors involved in cancer progression. Preliminary studies have indicated that derivatives of this compound may have potent antitumor activity, making it an attractive scaffold for oncology drug development.

The synthesis of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it introduces the electrophilic center necessary for subsequent functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

In conclusion, compound with CAS No. 2229244-52-2 and its product name 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl(methyl)amine represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a versatile scaffold for the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer. Further research is warranted to fully explore its potential applications and optimize its synthesis for industrial-scale production.